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Compound of Interest

Compound Name:
Methyl 2-amino-4-

methoxybutanoate

Cat. No.: B3117638 Get Quote

Technical Dossier: Methyl 2-amino-4-
methoxybutanoate
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular properties of Methyl 2-amino-4-
methoxybutanoate, a chemical compound of interest in various research and development

applications. The focus of this guide is to establish the fundamental physicochemical properties

of this molecule, specifically its molecular formula and weight, based on its chemical structure.

Physicochemical Properties
A thorough understanding of a molecule's molecular weight and formula is foundational for all

subsequent experimental and theoretical work, including stoichiometry, reaction kinetics, and

analytical characterization.

The molecular formula and weight of Methyl 2-amino-4-methoxybutanoate have been

determined through structural analysis and calculation. The key quantitative data are

summarized in the table below for clarity and ease of reference.
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Parameter Value

Molecular Formula C₆H₁₃NO₃

Molecular Weight 147.17 g/mol

Methodology for Structural and Molecular Weight
Determination
The molecular formula of Methyl 2-amino-4-methoxybutanoate was deduced from its IUPAC

name, which systematically describes its chemical structure. The molecular weight was then

calculated based on this formula.

1. Derivation of the Molecular Formula:

The name "Methyl 2-amino-4-methoxybutanoate" can be deconstructed to reveal its

constituent atoms:

Butanoate: This indicates a four-carbon chain forming the backbone of the molecule,

including the carboxyl carbon.

Methyl: The prefix "Methyl" signifies a methyl ester, where a methyl group (-CH₃) is attached

to the carboxylate oxygen.

2-amino: An amino group (-NH₂) is bonded to the second carbon of the butanoate chain.

4-methoxy: A methoxy group (-OCH₃) is attached to the fourth carbon of the butanoate chain.

From this structural information, the atoms are tallied:

Carbon (C): 4 from the butanoate chain + 1 from the methyl ester + 1 from the methoxy

group = 6 Carbon atoms.

Hydrogen (H): 7 from the butanoate backbone and amino group + 3 from the methyl ester +

3 from the methoxy group = 13 Hydrogen atoms.

Nitrogen (N): 1 from the amino group = 1 Nitrogen atom.
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Oxygen (O): 2 from the ester group + 1 from the methoxy group = 3 Oxygen atoms.

This leads to the molecular formula C₆H₁₃NO₃.

2. Calculation of the Molecular Weight:

The molecular weight is the sum of the atomic weights of all atoms in the molecule. Using the

standard atomic weights of the constituent elements:

Atomic weight of Carbon (C) ≈ 12.011 u

Atomic weight of Hydrogen (H) ≈ 1.008 u

Atomic weight of Nitrogen (N) ≈ 14.007 u

Atomic weight of Oxygen (O) ≈ 15.999 u

The molecular weight (MW) is calculated as follows: MW = (6 × 12.011) + (13 × 1.008) + (1 ×

14.007) + (3 × 15.999) MW = 72.066 + 13.104 + 14.007 + 47.997 MW = 147.174 g/mol

Logical Workflow for Property Determination
The following diagram illustrates the logical process followed to determine the molecular

formula and weight of Methyl 2-amino-4-methoxybutanoate from its chemical name.
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Chemical Name

Methyl 2-amino-4-methoxybutanoate

Structural Components

Methyl Ester (-COOCH₃)
 2-Amino Group (-NH₂)
 4-Methoxy Group (-OCH₃)
 Butanoate Chain (-C₄H₇-)

Deconstruction

Atomic Composition

Carbon (C): 6
 Hydrogen (H): 13
 Nitrogen (N): 1
 Oxygen (O): 3

Atom Tally

Molecular Formula

C₆H₁₃NO₃

Compilation

Molecular Weight

147.17 g/mol

Calculation

Standard Atomic Weights

C: 12.011
 H: 1.008
 N: 14.007
 O: 15.999

Uses

Click to download full resolution via product page

Caption: Derivation of Molecular Formula and Weight.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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